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Compound of Interest

Compound Name: DVD-445

Cat. No.: B8107553 Get Quote

Application Notes and Protocols: DVD-445
For Research Use Only. Not for use in diagnostic procedures.

Introduction and Mechanism of Action
DVD-445 is a potent, peptidomimetic covalent inhibitor of Thioredoxin Reductase 1 (TrxR1).[1]

TrxR1 is a key enzyme in the thioredoxin system, which is crucial for maintaining cellular redox

balance, DNA synthesis, and defense against oxidative stress. By inhibiting TrxR1, DVD-445
disrupts these processes, leading to an increase in intracellular reactive oxygen species (ROS)

and inducing oxidative stress, which can selectively trigger apoptosis in cancer cells.[2] Its

efficacy has been demonstrated in various cancer cell lines, making it a compound of interest

for anticancer therapy research.[1][2]

Signaling Pathway of TrxR1 Inhibition by DVD-445
The thioredoxin system consists of NADPH, Thioredoxin Reductase (TrxR), and Thioredoxin

(Trx). TrxR reduces Trx using NADPH as an electron donor. The reduced Trx then reduces

downstream target proteins, including ribonucleotide reductase (essential for DNA synthesis)

and peroxiredoxins (involved in peroxide detoxification). DVD-445 covalently binds to and

inhibits TrxR1, leading to a buildup of oxidized Trx and subsequent oxidative stress, which

promotes apoptosis.
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Caption: Mechanism of TrxR1 inhibition by DVD-445.
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DVD-445 demonstrates potent inhibition of the TrxR1 enzyme and cytotoxic effects across

various human cancer cell lines.[1] Optimal concentrations for cell-based assays typically range

from 5 µM to 20 µM, depending on the cell line's sensitivity.

Summary of Quantitative Data
Parameter Target/Cell Line Value (IC50) Reference

Enzyme Inhibition Rat TrxR1 0.60 µM [1]

Cytotoxicity U87 (Glioblastoma) 9.70 µM [1]

Cytotoxicity
SH-SY5Y

(Neuroblastoma)
10.99 µM [1]

Cytotoxicity HaCaT (Keratinocyte) 8.30 µM [1]

Cytotoxicity PBMCs 55.71 µM [1]

Experimental Protocols
Protocol: Cell Viability (MTT Assay)
This protocol outlines the determination of DVD-445's cytotoxic effects using a standard MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

DVD-445 stock solution (e.g., 10 mM in DMSO)

Selected cancer cell line (e.g., U87)

Complete growth medium (e.g., DMEM + 10% FBS)

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

DMSO (cell culture grade)

Phosphate-Buffered Saline (PBS)
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Multichannel pipette

Plate reader (570 nm absorbance)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of

complete medium. Incubate for 24 hours at 37°C, 5% CO2.

Compound Preparation: Prepare a serial dilution of DVD-445 in complete growth medium. A

typical concentration range would be 0.1 µM to 100 µM. Include a vehicle control (DMSO) at

the same final concentration as the highest DVD-445 dose.

Treatment: Remove the old medium from the wells and add 100 µL of the prepared DVD-445
dilutions or vehicle control.

Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours

at 37°C, allowing viable cells to form formazan crystals.

Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals. Gently pipette to ensure complete solubilization.

Measurement: Read the absorbance at 570 nm using a microplate reader.

Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the

results as a dose-response curve to determine the IC50 value.
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Caption: Experimental workflow for the MTT cell viability assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8107553?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: TrxR1 Enzyme Inhibition Assay (Endpoint
Assay)
This protocol describes a method to measure the direct inhibitory effect of DVD-445 on TrxR1

enzymatic activity.

Materials:

Recombinant human or rat TrxR1

DVD-445 stock solution

Assay Buffer (e.g., 100 mM potassium phosphate, 2 mM EDTA, pH 7.4)

NADPH solution (10 mM)

DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) solution (100 mM)

96-well plate

Plate reader (412 nm absorbance)

Procedure:

Reagent Preparation: Prepare working solutions of NADPH (e.g., 400 µM) and DTNB (e.g.,

20 mM) in assay buffer. Prepare serial dilutions of DVD-445 in assay buffer.

Pre-incubation: In a 96-well plate, add 20 µL of TrxR1 enzyme solution to wells containing 20

µL of the DVD-445 serial dilutions or vehicle control. Incubate for 30 minutes at room

temperature to allow for covalent binding.

Reaction Initiation: Start the reaction by adding a 60 µL cocktail containing the NADPH and

DTNB working solutions. The final concentrations in a 100 µL reaction volume might be 240

µM NADPH and 1.6 mM DTNB.

Measurement: Immediately measure the increase in absorbance at 412 nm every 30

seconds for 5-10 minutes. The rate of increase (slope) is proportional to TrxR1 activity.
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Analysis: Calculate the rate of reaction for each concentration of DVD-445. Normalize the

rates to the vehicle control and plot the percent inhibition against the inhibitor concentration

to determine the IC50 value.
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Caption: Workflow for TrxR1 enzymatic inhibition assay.

Compound Handling and Storage
Storage: Store DVD-445 as a solid at -20°C or -80°C. For stock solutions (e.g., in DMSO),

store at -80°C for up to 6 months or at -20°C for up to 1 month to ensure stability.[1] Avoid

repeated freeze-thaw cycles.

Solubility: DVD-445 is soluble in DMSO. Prepare a high-concentration stock solution (e.g., 10-

50 mM) in DMSO and make further dilutions in aqueous buffers or cell culture medium

immediately before use.
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Safety Precautions
DVD-445 is a bioactive compound intended for laboratory research. Standard laboratory safety

practices should be followed. Wear appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses. Avoid inhalation, ingestion, and contact with skin and

eyes. Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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